3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide

• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 3-(4,4-dimethyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-phenylbenzamide
• InChI: InChI=1S/C18H18N2O4S/c1-18(2)12-25(23,24)20(17(18)22)15-10-6-7-13(11-15)16(21)19-14-8-4-3-5-9-14/h3-11H,12H2,1-2H3,(H,19,21)
• InChI Key: VHMWKUZWNOEJOM-UHFFFAOYSA-N
• SMILES: CC1(CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC=C3)C

Description

3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide, also known as DBP or N-phenylbenzamide-4,4-dimethyl-3-oxo-2-isothiazolidinyl hydrazone, is a chemical compound that has gained attention in the scientific community due to its potential biochemical and physiological effects. DBP is a synthetic compound that was first synthesized in the early 2000s and has since been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide is not fully understood, but it is believed to act as a chelator for metal ions, particularly copper and iron. 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide may also inhibit the activity of enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its potential as an anti-cancer agent, 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide has been shown to have anti-inflammatory and antioxidant properties. 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide may also have neuroprotective effects, as it has been shown to protect against oxidative stress in neuronal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide in lab experiments is its low toxicity and lack of significant side effects. 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide. One area of interest is the development of 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide-based therapies for cancer and other diseases. Researchers may also investigate the use of 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide as a diagnostic tool for metal ion imbalances in the body. Additionally, further studies may be conducted to better understand the mechanism of action of 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide and its potential physiological effects.

Synthesis Methods

3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide can be synthesized through a multistep process that involves the reaction of 4,4-dimethylthiosemicarbazide with 2-chloroacetic acid, followed by the reaction of the resulting product with 4-nitrobenzoyl chloride. The final step involves the reduction of the nitro group to an amine group using sodium dithionite.

Scientific Research Applications

3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide has been used in a variety of scientific research studies, particularly in the fields of biochemistry and pharmacology. One of the primary applications of 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide is as a chelator for metal ions such as copper and iron. 3-(4,4-dimethyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-phenylbenzamide has also been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.